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Compound of Interest

Compound Name: Quinapril Hydrochloride

Cat. No.: B000339 Get Quote

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling Quinapril Hydrochloride. The following

procedural guidance outlines operational plans for safe handling, storage, and disposal, as well

as emergency protocols.

Hazard Identification and Safety Data
Quinapril Hydrochloride is a potent, pharmaceutically active ingredient that requires careful

handling by trained personnel.[1] It is classified as toxic and can be a moderate to severe

irritant to the skin and eyes.[1] It may also pose a reproductive risk and can cause damage to

the cardiovascular system through prolonged or repeated exposure.

Table 1: Physical and Chemical Properties

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b000339?utm_src=pdf-interest
https://www.benchchem.com/product/b000339?utm_src=pdf-body
https://www.benchchem.com/product/b000339?utm_src=pdf-body
https://www.selleckchem.com/msds/MSDS_S2581.pdf
https://www.selleckchem.com/msds/MSDS_S2581.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name

(3S)​-2-​[(2S)​-​2-​[[(1S)​-​1-​(ethoxycarbonyl)​-​3-​

phenylpropyl]​amino]​-​1-​oxopropyl]​-​1,​2,​3,​4-​

tetrahydro-3-​isoquinolinecarboxyl​ic acid,

hydrochloride (1:1)[1]

CAS Number 82586-55-8[1][2][3][4]

Molecular Formula C25H30N2O5・HCl[1]

Molecular Weight 474.98 g/mol [1]

Appearance
White to off-white amorphous or crystalline

powder[5][6]

Solubility Soluble in water (31 mg/mL)[5]

Table 2: Storage and Handling Conditions

Parameter Recommendation

Storage Temperature 15°C to 30°C (59°F to 86°F)[6][7][8]

Storage Conditions
Store locked up in a tightly sealed container in a

cool, well-ventilated area.[2]

Light Sensitivity Protect from light.[6][7][8]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. All

PPE should be inspected prior to use.[5]

Eye Protection: Wear safety glasses or goggles that are tested and approved under

appropriate government standards (e.g., NIOSH or EN 166).[4][5]

Hand Protection: Handle with impervious chemical-resistant gloves (e.g., nitrile). Gloves

must be inspected before use and removed using the proper technique to avoid skin contact.

[4][5]
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Body Protection: Wear a lab coat or impervious protective clothing to prevent skin contact.[3]

[4][9]

Respiratory Protection: Use only in areas with appropriate exhaust ventilation.[2] If dust

generation is unavoidable and exposure limits may be exceeded, wear an appropriate

particulate respirator.[4]

Operational Plan: Handling and Storage Procedures
Follow these steps to ensure the safe handling and storage of Quinapril Hydrochloride from

receipt to use.

Step 1: Receiving the Compound

Inspect the container for any damage or leaks upon arrival.

Verify that the container is properly labeled.

Transport the sealed container to the designated secure storage area.

Step 2: Preparation for Handling

Work within a designated area, such as a chemical fume hood or a ventilated enclosure, to

minimize inhalation exposure.[2][5]

Ensure all required PPE is available and worn correctly.

Have an emergency spill kit and first aid supplies readily accessible.

Step 3: Weighing and Aliquoting

Handle the solid compound carefully to avoid the formation of dust and aerosols.[2][4][5]

Use appropriate tools (e.g., spatulas) for transferring the powder.

Close the primary container tightly immediately after use.

Step 4: Storage
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Store Quinapril Hydrochloride in a locked, well-ventilated, and cool area, adhering to the

recommended temperature range of 15°C to 30°C.[2][6][7][8]

Keep the container tightly sealed and protected from light.[2][6][7][8]

Do not store with incompatible materials such as strong oxidizing agents.[5]

Disposal Plan
Dispose of Quinapril Hydrochloride and any contaminated materials in accordance with all

applicable federal, state, and local regulations.[1]

Step 1: Waste Collection

Collect waste Quinapril Hydrochloride and any contaminated disposables (e.g., gloves,

weigh boats, wipes) in a suitable, properly labeled, and sealed container.[4][5]

Step 2: Waste Disposal

Empty containers or liners may retain product residues and must be disposed of in a safe

manner.

The primary method of disposal is incineration in an approved facility.[3]

Do not dispose of the material down the drain or into waterways.[3][4][5]

Alternatively, utilize a licensed professional waste disposal service. For unused or expired

medicine in a non-laboratory setting, drug take-back programs are the best option.[10]

Emergency Procedures
In case of accidental exposure, follow these immediate, step-by-step instructions.

Accidental Release:

Evacuate non-essential personnel from the area.[4]

Wear all required PPE, including respiratory protection if dust is present.[4][5]
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Avoid methods that generate dust during clean-up.[4]

Carefully sweep or vacuum the spilled solid material. A damp cloth or a HEPA-filtered

vacuum can be used for cleaning spills of dry solids.[4]

Collect the spillage in a suitable, sealed, and properly labeled container for disposal.[4][5]

Clean the spill area thoroughly.[4]

Prevent the spilled material from entering drains or waterways.[3][5]

Personal Exposure:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.[3][4][5]

Skin Contact: Remove contaminated clothing. Rinse the affected skin area with water and

wash thoroughly with soap and plenty of water. Get medical attention if irritation or other

symptoms develop.[3][5]

Inhalation: Move the exposed individual to fresh air and keep them at rest. If breathing is

difficult, provide oxygen. If the person is not breathing, provide artificial respiration. Seek

medical attention if symptoms persist.[3][4][5]

Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious

person. Do not induce vomiting. Seek immediate medical attention.[3][4][5] In the United

States, the national poison control center phone number is 1-800-222-1222.[11]

Operational Workflow Diagram
The following diagram illustrates the procedural flow for safely handling Quinapril
Hydrochloride, including key decision points and emergency actions.
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Caption: Workflow for Safe Handling of Quinapril Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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